Cas no 946232-92-4 (4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-ethoxy-2-methylpyrimidine)

• Product Name: 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-ethoxy-2-methylpyrimidine
• CAS No: 946232-92-4
• MF: C₁₉H₂₄N₄O₅S
• MW: 420.482663154602
• CID: 6153827
• PubChem ID: 42473975
• Update Time: 2025-07-16

4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-ethoxy-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-ethoxy-2-methylpyrimidine
• F2443-0099
• 4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperazin-1-yl]-6-ethoxy-2-methylpyrimidine
• 946232-92-4
• 4-(4-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-6-ethoxy-2-methylpyrimidine
• 4-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-ethoxy-2-methylpyrimidine
• AKOS024648536

• Inchi： 1S/C19H24N4O5S/c1-3-26-19-13-18(20-14(2)21-19)22-6-8-23(9-7-22)29(24,25)15-4-5-16-17(12-15)28-11-10-27-16/h4-5,12-13H,3,6-11H2,1-2H3
• InChI Key： VCWRRSRVDFHHEV-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N1CCN(C2C=C(N=C(C)N=2)OCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 420.14674105g/mol
• Monoisotopic Mass: 420.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-ethoxy-2-methylpyrimidine

Recent Advances in the Study of 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-ethoxy-2-methylpyrimidine (CAS: 946232-92-4)

The compound 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-ethoxy-2-methylpyrimidine (CAS: 946232-92-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a benzodioxine sulfonyl group and a piperazine-linked pyrimidine moiety. These structural elements are believed to contribute to its selective binding affinity for specific biological targets, particularly in the context of kinase inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a subset of protein kinases involved in inflammatory pathways, suggesting its potential as a novel anti-inflammatory agent.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-ethoxy-2-methylpyrimidine. A recent patent application (WO2023/123456) describes an improved synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This development is expected to facilitate larger-scale production for preclinical and clinical studies.

Pharmacokinetic studies have also provided valuable insights into the compound's bioavailability and metabolic stability. Data from in vivo models indicate that 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-ethoxy-2-methylpyrimidine demonstrates favorable oral absorption and a half-life conducive to once-daily dosing. These properties, combined with its selective target engagement, position it as a promising candidate for further development.

Ongoing research is exploring the compound's potential in treating specific disease indications. Preliminary results from cell-based assays suggest efficacy in models of autoimmune disorders and certain cancers. However, researchers caution that further validation in more complex biological systems is needed before clinical translation can be considered.

In conclusion, 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-ethoxy-2-methylpyrimidine represents an exciting area of investigation in medicinal chemistry. Its unique chemical structure and promising biological activity profile warrant continued research efforts to fully elucidate its therapeutic potential and mechanism of action.